![molecular formula C15H19N3O B7647660 6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol](/img/structure/B7647660.png)
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol, also known as MRS 1754, is a selective antagonist of the adenosine A2B receptor. This compound has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular disorders.
Mechanism of Action
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol 1754 is a selective antagonist of the adenosine A2B receptor, which is a G protein-coupled receptor that is widely expressed in various tissues, including the heart, lungs, kidneys, and immune cells. Adenosine is a purine nucleoside that is released from cells in response to various stimuli, such as hypoxia, inflammation, and tissue damage. Adenosine binds to the adenosine A2B receptor, which activates various signaling pathways that regulate cellular functions, such as proliferation, apoptosis, and inflammation. This compound 1754 blocks the adenosine A2B receptor, which inhibits the downstream signaling pathways and reduces the cellular responses to adenosine.
Biochemical and Physiological Effects:
This compound 1754 has been shown to have various biochemical and physiological effects, depending on the tissue and cell type. In cancer cells, this compound 1754 has been shown to inhibit cell proliferation, induce apoptosis, and reduce the expression of angiogenic factors. In immune cells, this compound 1754 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and inhibit the migration and activation of immune cells. In the heart, this compound 1754 has been shown to improve cardiac function, reduce myocardial injury, and inhibit the activation of cardiac fibroblasts.
Advantages and Limitations for Lab Experiments
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol 1754 has several advantages for lab experiments, including its high selectivity for the adenosine A2B receptor, its ability to penetrate cell membranes, and its stability in various experimental conditions. However, this compound 1754 also has some limitations, including its relatively low potency compared to other adenosine receptor antagonists, its potential off-target effects, and its limited solubility in aqueous solutions.
Future Directions
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol 1754 has several potential future directions for research, including its use as a therapeutic agent for cancer, inflammation, and cardiovascular disorders. In cancer research, this compound 1754 could be used in combination with other anticancer agents to enhance their efficacy and reduce their side effects. In inflammation research, this compound 1754 could be used to develop new treatments for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. In cardiovascular research, this compound 1754 could be used to develop new therapies for ischemic heart disease and heart failure. Additionally, future research could focus on the development of more potent and selective adenosine A2B receptor antagonists, and the elucidation of the molecular mechanisms underlying the cellular responses to adenosine.
Synthesis Methods
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol 1754 can be synthesized using a multistep process that involves the reaction of 6-methyl-2-pyridinylboronic acid with 3-bromoanisole, followed by the formation of the imine intermediate with N-methyl-1-(2-pyridinyl)ethanamine. The final step involves the reduction of the imine intermediate with sodium borohydride to yield this compound 1754.
Scientific Research Applications
6-Methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol 1754 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular disorders. In cancer research, this compound 1754 has been shown to inhibit the growth of tumor cells by blocking the adenosine A2B receptor, which is overexpressed in many types of cancer cells. In inflammation research, this compound 1754 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases. In cardiovascular research, this compound 1754 has been shown to improve cardiac function and reduce myocardial injury in animal models of ischemia-reperfusion injury.
properties
IUPAC Name |
6-methyl-2-[[methyl(1-pyridin-2-ylethyl)amino]methyl]pyridin-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-11-7-8-15(19)14(17-11)10-18(3)12(2)13-6-4-5-9-16-13/h4-9,12,19H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFROCVSSJOJDLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)O)CN(C)C(C)C2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.